4-oxo-4-(3-pyridinylamino)-2-butenoic acid

• IUPAC Name: (E)-4-oxo-4-(pyridin-3-ylamino)but-2-enoic acid
• InChI: InChI=1S/C9H8N2O3/c12-8(3-4-9(13)14)11-7-2-1-5-10-6-7/h1-6H,(H,11,12)(H,13,14)/b4-3+
• InChI Key: DVKSJLWFAOFXDM-ONEGZZNKSA-N
• Canonical SMILES: C1=CC(=CN=C1)NC(=O)C=CC(=O)O
• Isomeric SMILES: C1=CC(=CN=C1)NC(=O)/C=C/C(=O)O
• Molecular Formula: C9H8N2O3
• Molecular Weight: 192.17 g/mol
• CAS RN: 42574-72-1

Description

"4-oxo-4-(3-pyridinylamino)-2-butenoic acid" is a compound of interest due to its unique structural features and potential applications in various fields of chemistry and materials science. Its synthesis, molecular structure, and properties have been extensively studied to understand its reactivity and utility further.

Synthesis Analysis

The synthesis of "4-oxo-4-(3-pyridinylamino)-2-butenoic acid" and related compounds typically involves strategic organic transformations, highlighting the versatility of these molecules. A notable method includes microwave-assisted synthesis through aldol-condensation of glyoxylic acid, showcasing an efficient approach to obtaining these compounds with moderate to excellent yields across a broad range of substrates (Uguen et al., 2021).

Molecular Structure Analysis

Single-crystal X-ray diffraction studies reveal detailed insights into the molecular and crystal structure of "4-oxo-4-(pyridin-3-ylamino)butanoic acid." This analysis has shown strong structure-directing hydrogen bonds and interactions resulting in a three-dimensional supramolecular structure (Naveen et al., 2016).